Cas no 2229541-39-1 (3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol)

• Product Name: 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol
• CAS No: 2229541-39-1
• MF: C₁₁H₁₄F₂O₂
• MW: 216.224470615387
• CID: 6290919
• PubChem ID: 165885076
• Update Time: 2025-06-25

3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol
• EN300-1958255
• 2229541-39-1

• Inchi： 1S/C11H14F2O2/c1-8-3-4-9(7-10(8)15-2)11(12,13)5-6-14/h3-4,7,14H,5-6H2,1-2H3
• InChI Key： OTRROJSQIWYFNT-UHFFFAOYSA-N
• SMILES： FC(CCO)(C1C=CC(C)=C(C=1)OC)F

Computed Properties

• Exact Mass: 216.09618601g/mol
• Monoisotopic Mass: 216.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol

Professional Introduction to Compound with CAS No. 2229541-39-1 and Product Name: 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol

The compound with the CAS number 2229541-39-1 and the product name 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both difluoro and methoxy-methylphenyl substituents in its molecular framework suggests a high degree of functional complexity, which may contribute to its pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The difluoro group in this compound is particularly noteworthy, as it is known to influence the electronic properties of the molecule, thereby modulating its interaction with biological receptors. This feature makes it an attractive candidate for drug design, especially in the context of developing novel therapeutics for complex diseases.

The 3-methoxy-4-methylphenyl moiety further adds to the structural diversity of this compound. This aromatic ring system is commonly found in many bioactive molecules and is known for its ability to enhance solubility and bioavailability. The combination of these structural elements in 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol suggests that it may exhibit a range of pharmacological activities. For instance, such compounds have been explored for their potential roles in anti-inflammatory, anti-cancer, and central nervous system (CNS) therapeutic applications.

Recent studies have highlighted the importance of fluorinated alcohols in medicinal chemistry. Alcohols with fluorine substituents often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and reduced susceptibility to metabolic degradation. The presence of the hydroxyl group in 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol further enhances its potential as a pharmacophore, as hydroxyl groups are frequently involved in hydrogen bonding interactions with biological targets.

One of the most exciting aspects of this compound is its potential application in the development of next-generation therapeutics. The unique combination of fluorine and methoxy-methylphenyl substituents may enable it to interact with biological targets in ways that conventional non-fluorinated compounds cannot. This has implications for drug design strategies aimed at improving efficacy and reducing side effects.

Furthermore, the structural complexity of 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol makes it an excellent candidate for computational modeling studies. Such studies can help elucidate its mode of action at a molecular level, providing valuable insights for rational drug design. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, can be employed to predict how this compound interacts with biological targets like enzymes and receptors.

The synthesis of this compound also presents an interesting challenge for organic chemists. The introduction of both fluorine and methoxy groups into an aliphatic backbone requires precise control over reaction conditions to ensure high yield and purity. Recent advances in synthetic methodologies have made it possible to achieve such transformations more efficiently, paving the way for large-scale production.

In conclusion, 3,3-difluoro-3-(3-methoxy-4-methylphenyl)propan-1-ol represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound is likely to play a significant role in future drug development efforts.